Antimony (III) chloride

• CAS No.: 10025-91-9
• Product Name: Antimony (III) chloride
• Molecular Formula: SbCl3; Cl3S
• Molecular Weight: 228.11 g/mol
• IUPAC Name: antimony(3+);trichloride
• Standard InChI: InChI=1S/3ClH.Sb/h3*1H;/q;;;+3/p-3
• Standard InChIKey: FAPDDOBMIUGHIN-UHFFFAOYSA-K
• SMILES: [Cl-].[Cl-].[Cl-].[Sb+3]
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Sb+3]
• Boiling Point: 433 °F at 760 mm Hg (USCG, 1999); 220.3 °C; 223.5 °C
• Colorform: Colorless orthorhombic crystals; Orhtorhombic, deliquescent needles from carbon disulfide or by sublimation at 100 °C; Colorless, transparent crystalline mass; Yellow semi-solid mass
• Density: 3.14 at 68 °F (USCG, 1999); 3.14 g/cu cm; 3.14 g/cm³
• Melting Point: 163 °F (USCG, 1999); 73.4 °C; 73 °C
• Physical Description: Antimony trichloride is a colorless crystalline solid. It is shipped as a solid or liquid solution. It is decomposed slowly by water to hydrochloric acid and antimony oxychloride. Antimony oxychloride is soluble in hydrochloric acid but insoluble in water. It is corrosive to metals and tissue.; COLOURLESS HYGROSCOPIC CRYSTALS WITH PUNGENT ODOUR.
• Description: Antimony trichloride is a colorless crystalline solid. It is shipped as a solid or liquid solution. It is decomposed slowly by water to hydrochloric acid and antimony oxychloride. Antimony oxychloride is soluble in hydrochloric acid but insoluble in water. It is corrosive to metals and tissue.; Antimony trichloride is an inorganic chloride salt with formula SbCl3. It is used as a reagent for detecting vitamin A and related carotenoids, reacting with the carotenoid to form a blue complex that can be measured by colorimetry (the Carr-Price test). Solutions of antimony trichloride were formerly used for dissolving and removing horn stubs from calves and goats. It has a role as a Lewis acid, an apoptosis inducer and a colorimetric reagent. It is an antimony molecular entity and an inorganic chloride. It derives from a hydride of a stibane.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 987 g/100 g water at 25 °C; Soluble in acid, ethanol, benzene, acetone; Soluble in alcohol, chloroform (about 22%), benzene, acetone, carbon disulfide, dioxane, carbon tetrachloride (1.1 molar), ether; Insoluble in pyridine, quinoline, other organic bases; 1 gram dissolves in 10.1 mL water at 25 °C. ... Considerably more soluble in HCl; Solubility in water, g/100ml at 25 °C: 10
• Synonyms: antimony trichloride
• Vapor Pressure: 1 mm Hg at 49.2 °C (sublimes); Vapor pressure, Pa at 49 °C: 133
• PubChem Compound: 10220195
• Last Modified: Nov 11 2021